![molecular formula C25H22N2O2 B4174071 N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide](/img/structure/B4174071.png)
N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide
Overview
Description
N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide, also known as ABPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the study of proteomics and drug discovery. ABPP is a small molecule that can be used to selectively label and identify active enzymes in complex biological samples.
Scientific Research Applications
N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide has been used in a variety of scientific research applications, including proteomics, drug discovery, and enzyme activity profiling. This compound can be used to identify active enzymes in complex biological samples, providing researchers with valuable information about the function and activity of these enzymes. This compound has also been used to identify potential drug targets and to evaluate the efficacy of new drugs.
Mechanism of Action
The mechanism of action of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide involves the selective labeling of active enzymes in complex biological samples. This compound contains a reactive group that can bind to the active site of enzymes, allowing researchers to identify and isolate these enzymes for further study. This compound can also be used to identify the targets of drugs, providing valuable information for drug discovery and development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but early research suggests that this compound can be used to identify and isolate active enzymes in a variety of biological samples. This compound has also been shown to be effective in identifying potential drug targets and evaluating the efficacy of new drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide is its ability to selectively label active enzymes in complex biological samples. This provides researchers with valuable information about the function and activity of these enzymes, which can be used to identify potential drug targets and evaluate the efficacy of new drugs. However, there are also limitations to the use of this compound in lab experiments, including the need for specialized equipment and expertise, and the potential for false positives and false negatives.
Future Directions
There are many potential future directions for research on N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide, including the development of new and more efficient synthesis methods, the identification of new applications for this compound in drug discovery and proteomics, and the development of new tools and techniques for analyzing this compound-labeled enzymes. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound, and to identify potential limitations and drawbacks of its use in scientific research.
Properties
IUPAC Name |
N-[cyano-(2-phenylmethoxyphenyl)methyl]-N-prop-2-enylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O2/c1-2-17-27(25(28)21-13-7-4-8-14-21)23(18-26)22-15-9-10-16-24(22)29-19-20-11-5-3-6-12-20/h2-16,23H,1,17,19H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUTFLSVCYLNOHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(C(C#N)C1=CC=CC=C1OCC2=CC=CC=C2)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.